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Compound of Interest

Compound Name:
Methyl 2-(4-

acetamidophenyl)acetate

CAS No.: 118380-03-3

Cat. No.: B2738094

Get Quote

As a Senior Application Scientist, I frequently consult with drug development professionals who

are scaling up syntheses involving active pharmaceutical ingredients (APIs) and their

intermediates. Handling Methyl 2-(4-acetamidophenyl)acetate (CAS: 118380-03-3) requires

a nuanced approach that goes beyond generic laboratory safety guidelines.

While this compound is structurally related to the ubiquitous analgesic acetaminophen, the

presence of the acetic acid methyl ester moiety significantly alters its physicochemical

behavior. This esterification increases the molecule's lipophilicity. From an operational

standpoint, this means the compound can more readily bypass the stratum corneum (the skin's

outermost layer) if dissolved in organic solvents and splashed onto the operator[1].

Furthermore, as a fine solid powder, it is highly susceptible to static-induced aerosolization

during routine weighing, presenting a severe inhalation hazard[2].

This guide provides a self-validating operational framework to ensure regulatory compliance,

preserve the chemical integrity of your intermediate, and guarantee the safety of your
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laboratory personnel.

Physicochemical & Hazard Profile
Before interacting with the material, operators must understand the quantitative data and the

mechanistic reasoning behind its hazard classifications.

Property / Hazard Value / Description Operational Implication

CAS Number 118380-03-3

Primary identifier for SDS

cross-referencing and

inventory tracking.

Molecular Weight 207.23 g/mol

Required for precise

stoichiometric calculations

during scale-up.

Physical State Yellow to Brown Solid

High visual contrast aids in

detecting micro-spills on white

bench paper.

H302 Harmful if swallowed

Mandates strict prohibition of

eating/drinking; requires hand-

washing post-handling.

H315 / H319
Causes skin/serious eye

irritation

Necessitates chemical-

resistant gloves and tight-fitting

safety goggles.

H335 May cause respiratory irritation

Mandates handling exclusively

within a certified, active

chemical fume hood.

Personal Protective Equipment (PPE) Matrix
Under the 3[3], laboratory management must assess workplace hazards and select appropriate

PPE. The following matrix details the required equipment and the scientific causality behind

each selection.
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PPE Category Specification
Causality & Mechanism of
Protection

Eye/Face
ANSI Z87.1 Chemical Splash

Goggles

Prevents aerosolized micro-

particulates and organic

solvent splashes from

contacting the highly

absorptive ocular mucosa.

Hand/Skin
Double-layered Nitrile Gloves

(≥5 mil)

Nitrile provides a robust barrier

against both the esterified

intermediate and the organic

solvents (e.g.,

Dichloromethane) typically

used for its dissolution.

Double-gloving allows

immediate shedding if the

outer layer is breached.

Respiratory
N95/P100 Particulate

Respirator

Required only if engineering

controls (fume hood) fail or

during large spill cleanups

outside of containment zones.

Body
Flame-resistant (FR) Lab Coat

& Long Pants

Protects against static-induced

ignition of co-solvents and

prevents dermal accumulation

of chemical dust.

Operational Workflow: Step-by-Step Methodology
To ensure absolute trustworthiness in your laboratory practices, the following protocol is

designed as a self-validating system. Every step includes a specific validation check; if a check

fails, the operator must halt the procedure immediately to prevent exposure or yield loss.

Step 1: Pre-Operation Verification

Action: Engage the chemical fume hood and verify the face velocity is between 80-100 feet

per minute (fpm). Don all required PPE.
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Causality: Proper face velocity ensures that any aerosolized particles generated during

container opening are actively pulled away from the operator's breathing zone.

Validation Check: The fume hood flow monitor displays a continuous reading >80 fpm. If the

alarm sounds, do not open the chemical container.

Step 2: Material Transfer and Static Mitigation

Action: Wipe the exterior of the sealed chemical container with a lint-free wipe dampened

with 70% ethanol before transferring it into the hood. Place an anti-static mat under the

analytical balance.

Causality: The compound is a dry powder prone to static cling. Mitigating static prevents the

powder from "jumping" out of the weighing boat, which causes both yield loss and

environmental contamination.

Validation Check: The analytical balance reads a stable 0.0000 g after taring the anti-static

weighing boat.

Step 3: Weighing and In-Situ Dissolution

Action: Use a grounded, anti-static micro-spatula to transfer the solid. Once weighed,

immediately dissolve the solid in the designated organic solvent (e.g., ethyl acetate) within

the weighing vessel before transferring it to the main reactor.

Causality: Transferring a liquid solution rather than a dry powder drastically reduces the risk

of airborne exposure and ensures 100% quantitative transfer of the intermediate into the

reaction vessel.

Validation Check: The solution is visually clear with no undissolved yellow/brown particulates

remaining in the weighing boat.

Step 4: Decontamination

Action: Wipe down the balance and surrounding hood surface with a solvent-dampened

wipe.
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Causality: Immediate decontamination prevents cross-contamination with subsequent

experiments and protects the next operator.

Validation Check: Visual inspection confirms no yellow/brown residue on the bench paper or

balance pan.

1. Preparation
Verify Airflow & Don PPE

2. Material Transfer
Move Sealed Container to Hood

3. Weighing
Use Anti-static Spatula

4. Dissolution
Add Organic Solvent In-Situ

5. Reaction Setup
Transfer to Closed Reactor

Click to download full resolution via product page

Workflow for the safe handling and transfer of Methyl 2-(4-acetamidophenyl)acetate.

Emergency Response & Spill Management
Despite rigorous protocols, accidental releases can occur. Because Methyl 2-(4-
acetamidophenyl)acetate is a fine solid, dry sweeping is strictly prohibited as it immediately

generates an airborne inhalation hazard.
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Spill Detected

Assess Spill Volume & Location

Small Spill (<50g)
Inside Fume Hood

Large Spill (>50g)
Outside Hood

Wipe with Damp Absorbent
Dispose in Solid Waste

Evacuate Area
Contact HAZMAT

Click to download full resolution via product page

Emergency response decision tree for Methyl 2-(4-acetamidophenyl)acetate spills.

Disposal & Waste Management
Methyl 2-(4-acetamidophenyl)acetate and all contaminated consumables (weighing boats,

gloves, wipes) must be managed under the 4[4] "cradle-to-grave" framework.

Segregation: Do not mix solid waste contaminated with this intermediate with highly reactive

oxidizing agents or strong acids, as ester hydrolysis can generate unexpected heat.

Labeling: Place all contaminated wipes and empty vials into a designated, puncture-proof

solid hazardous waste container. Label explicitly with "Toxic Solid Waste: Contains Methyl 2-
(4-acetamidophenyl)acetate".

Destruction: Waste must be transferred to a licensed RCRA facility for high-temperature

incineration, which effectively breaks down the nitrogenous and aromatic components into

harmless byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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